Cas no 1249068-15-2 (8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide)

• Product Name: 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide
• CAS No: 1249068-15-2
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 5281019
• PubChem ID: 114999460
• Update Time: 2025-05-25

8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1249068-15-2
• EN300-679780
• 8-methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide
• 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide

• Inchi： 1S/C8H16N2O2S/c1-10-6-2-3-7(10)5-8(4-6)13(9,11)12/h6-8H,2-5H2,1H3,(H2,9,11,12)
• InChI Key： NSQOUZYIHLYPRJ-UHFFFAOYSA-N
• SMILES： C12N(C)C(CC1)CC(S(N)(=O)=O)C2

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 342.1±52.0 °C(Predicted)
• pka: 10.00±0.20(Predicted)

Additional information on 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide

Exploring the Potential of 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide (CAS No. 1249068-15-2) in Modern Research

The compound 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide (CAS No. 1249068-15-2) has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the azabicyclo[3.2.1]octane core and sulfonamide functional group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the context of central nervous system (CNS) disorders and enzyme modulation.

One of the most searched questions related to this compound is: "What are the applications of 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide in drug discovery?" The answer lies in its versatile scaffold, which can interact with multiple biological targets. For instance, the sulfonamide group is known for its ability to inhibit carbonic anhydrases, a class of enzymes implicated in conditions like glaucoma and epilepsy. Meanwhile, the azabicyclo[3.2.1]octane moiety is often explored for its potential to cross the blood-brain barrier, making it valuable for CNS-targeted therapies.

Another hot topic in the scientific community is the synthetic routes for 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide. Researchers are actively investigating efficient and scalable methods to produce this compound, with a focus on green chemistry and sustainable synthesis. Recent advancements in catalytic processes and microwave-assisted synthesis have shown promise in reducing reaction times and improving yields, addressing the growing demand for cost-effective and environmentally friendly production methods.

The compound's potential in neuropharmacology is another area of intense exploration. Given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are keen to identify new molecular scaffolds that can modulate neurotransmitter receptors or ion channels. The 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide structure, with its rigid bicyclic framework, offers a unique spatial arrangement that could interact with these targets more selectively than linear compounds.

In addition to its therapeutic potential, 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide is also being studied for its physicochemical properties. Questions like "What is the solubility profile of CAS No. 1249068-15-2?" are frequently asked in research forums. Understanding these properties is critical for formulation development, especially in designing oral bioavailability and drug delivery systems. Recent studies have employed computational tools like molecular docking and QSAR modeling to predict these characteristics, saving time and resources in early-stage research.

The compound's relevance extends to chemical biology, where it serves as a probe to study enzyme mechanisms or protein-ligand interactions. Its sulfonamide group can act as a hydrogen bond donor or acceptor, making it a versatile tool for interrogating biological systems. This has led to collaborations between chemists and biologists to explore its utility in target identification and mechanistic studies.

As the scientific community continues to uncover the potential of 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide, its role in precision medicine and personalized therapeutics is also being evaluated. With advancements in genomics and proteomics, researchers are now able to tailor drug candidates to specific patient populations, and this compound's modular structure makes it an attractive candidate for such applications.

In summary, 8-Methyl-8-azabicyclo[3.2.1]octane-3-sulfonamide (CAS No. 1249068-15-2) represents a multifaceted compound with broad applicability in drug discovery, chemical biology, and material science. Its unique structural attributes and growing body of research underscore its importance in addressing some of the most pressing challenges in modern science and medicine.